Cas no 1361659-40-6 (2-Fluoro-6-(2,3,4-trichlorophenyl)nicotinaldehyde)

• Product Name: 2-Fluoro-6-(2,3,4-trichlorophenyl)nicotinaldehyde
• CAS No: 1361659-40-6
• MF: C₁₂H₅Cl₃FNO
• MW: 304.531603574753
• CID: 4923434
• Update Time: 2025-08-05

2-Fluoro-6-(2,3,4-trichlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(2,3,4-trichlorophenyl)nicotinaldehyde

• Inchi： 1S/C12H5Cl3FNO/c13-8-3-2-7(10(14)11(8)15)9-4-1-6(5-18)12(16)17-9/h1-5H
• InChI Key： SMLYJFLMCNZSPW-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CC(C=O)=C(N=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• XLogP3: 4.3
• Topological Polar Surface Area: 30

Additional information on 2-Fluoro-6-(2,3,4-trichlorophenyl)nicotinaldehyde

Introduction to 2-Fluoro-6-(2,3,4-trichlorophenyl)nicotinaldehyde (CAS No. 1361659-40-6)

2-Fluoro-6-(2,3,4-trichlorophenyl)nicotinaldehyde, identified by its CAS number 1361659-40-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of nicotinaldehyde derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a fluoro group and a trichlorophenyl moiety, contribute to its unique chemical properties and make it a valuable candidate for further investigation.

The synthesis of 2-Fluoro-6-(2,3,4-trichlorophenyl)nicotinaldehyde involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The introduction of the fluoro group at the 2-position and the trichlorophenyl group at the 6-position of the nicotinaldehyde backbone necessitates precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and selective halogenation techniques, are often employed to achieve the desired molecular structure.

In recent years, there has been a growing interest in exploring the pharmacological properties of nicotinaldehyde derivatives. The fluoro and trichlorophenyl substituents in 2-Fluoro-6-(2,3,4-trichlorophenyl)nicotinaldehyde are particularly noteworthy, as they can modulate the electronic properties of the molecule and influence its interactions with biological targets. Preliminary studies have suggested that this compound may exhibit potent activity against various therapeutic targets, including enzymes and receptors involved in inflammatory pathways.

One of the most compelling aspects of 2-Fluoro-6-(2,3,4-trichlorophenyl)nicotinaldehyde is its potential as a lead compound for drug discovery. The structural motifs present in this molecule can be modified to enhance its pharmacological profile, making it an attractive starting point for medicinal chemists. Researchers have been exploring its derivatives to identify compounds with improved solubility, bioavailability, and target specificity. The fluoro group, in particular, is known to enhance metabolic stability and binding affinity, which are critical factors in drug design.

The biological activity of 2-Fluoro-6-(2,3,4-trichlorophenyl)nicotinaldehyde has been investigated in several preclinical models. Studies have shown that it may possess anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Additionally, its ability to interact with specific enzymes has led to investigations into its potential as an antiviral or anticancer agent. These findings underscore the importance of this compound in advancing our understanding of disease mechanisms and developing novel therapeutic strategies.

The chemical stability and reactivity of 2-Fluoro-6-(2,3,4-trichlorophenyl)nicotinaldehyde are also areas of active research. The presence of multiple halogen atoms makes this molecule both interesting and challenging to study from a synthetic chemistry perspective. Understanding how these substituents influence the molecule's behavior under different conditions is crucial for optimizing its use in pharmaceutical applications. Advanced spectroscopic techniques and computational methods are being employed to elucidate the structural dynamics and electronic properties of this compound.

In conclusion, 2-Fluoro-6-(2,3,4-trichlorophenyl)nicotinaldehyde (CAS No. 1361659-40-6) represents a significant advancement in the field of chemical biology and drug development. Its unique structural features and promising biological activities make it a valuable asset for researchers exploring new therapeutic interventions. As our understanding of its pharmacological properties continues to grow, so too will its potential applications in medicine. The ongoing research into this compound highlights the importance of innovative chemical synthesis and interdisciplinary collaboration in addressing complex biological challenges.